Cas no 80186-87-4 (Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI))
80186-87-4 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
CAS No:80186-87-4
MF:C17H27N5O16P2
MW:619.367706537247
CID:725078
PubChem ID:44144501
Update Time:2025-04-19
Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
- adenosine 5'-diphosphate-glycero-mannoheptose
- DTXSID801001085
- 9-{6,10-Anhydro-5-O-[hydroxy(phosphonooxy)phosphoryl]dodecofuranosyl}-9H-purin-6-amine
- Adenosine 5'-(trihydrogen diphosphate), mono-D-glycero-D-manno-heptopyranosyl ester
- Adpgmh
- 80186-87-4
-
- Inchi: 1S/C17H27N5O16P2/c18-15-5-16(20-2-19-15)22(3-21-5)17-10(29)9(28)13(36-17)14(37-40(33,34)38-39(30,31)32)12-8(27)6(25)7(26)11(35-12)4(24)1-23/h2-4,6-14,17,23-29H,1H2,(H,33,34)(H2,18,19,20)(H2,30,31,32)/t4-,6-,7-,8-,9-,10+,11?,12?,13?,14?,17?/m0/s1
- InChI Key: ZLCOQKCHOKULQU-QRPVWZTISA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)OC(C1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)C1[C@H]([C@H]([C@@H](C([C@H](CO)O)O1)O)O)O
Computed Properties
- Exact Mass: 619.092803
- Monoisotopic Mass: 619.092803
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 982
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 343
Experimental Properties
- Density: 2.5
- Boiling Point: 1106.6°C at 760 mmHg
- Flash Point: 623°C
- Refractive Index: 1.901
Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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